3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide

• IUPAC Name: N-[1-[1-(4-chlorophenyl)-1-oxopropan-2-yl]pyridin-1-ium-3-yl]benzamide;bromide
• InChI: InChI=1S/C21H17ClN2O2.BrH/c1-15(20(25)16-9-11-18(22)12-10-16)24-13-5-8-19(14-24)23-21(26)17-6-3-2-4-7-17;/h2-15H,1H3;1H
• InChI Key: SWKTURFEAPUZBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)Cl)[N+]2=CC=CC(=C2)NC(=O)C3=CC=CC=C3.[Br-]
• Molecular Formula: C21H18BrClN2O2
• Molecular Weight: 445.7 g/mol

Description

3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide, also known as BAC, is a quaternary ammonium compound that is commonly used in scientific research. BAC is a potent inhibitor of nicotinic acetylcholine receptors and is often used to study the mechanisms of these receptors.

Mechanism of Action

3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide acts as a competitive antagonist of nicotinic acetylcholine receptors. It binds to the receptor site and prevents acetylcholine from binding, thereby inhibiting the receptor's function. 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide has a high affinity for the receptor and can bind to both the open and closed states of the receptor.
Biochemical and Physiological Effects:
3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide has a variety of biochemical and physiological effects. It inhibits muscle contraction by blocking the transmission of nerve impulses to the muscle. It also inhibits synaptic transmission in the nervous system by blocking the release of neurotransmitters. 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide has been shown to have analgesic effects and may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide in lab experiments is its high potency and specificity for nicotinic acetylcholine receptors. This allows researchers to study the effects of these receptors in a controlled manner. However, one limitation of using 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide is its toxicity. 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide can be toxic to cells and may cause cell death at high concentrations.

Future Directions

There are many future directions for research on 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide. One area of interest is the development of new compounds that are more potent and specific for nicotinic acetylcholine receptors. Another area of research is the investigation of the role of these receptors in various diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide may have potential therapeutic applications in the treatment of pain and addiction. Further research is needed to fully understand the potential of 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide in these areas.

Synthesis Methods

3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide can be synthesized using a variety of methods, but the most common method involves the reaction of 3-aminopyridine with benzoyl chloride and 4-chloroacetophenone in the presence of a base. The resulting product is then treated with bromine to form 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide.

Scientific Research Applications

3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide is commonly used in scientific research to study the mechanisms of nicotinic acetylcholine receptors. It is a potent inhibitor of these receptors and can be used to investigate the role of these receptors in various physiological and pathological processes. 3-(benzoylamino)-1-[2-(4-chlorophenyl)-1-methyl-2-oxoethyl]pyridinium bromide has been used in studies of muscle contraction, synaptic transmission, and nicotine addiction.